Cas no 1207053-64-2 (3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea)

• Product Name: 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea
• CAS No: 1207053-64-2
• MF: C₁₈H₁₅FN₄O₂
• MW: 338.335706949234
• CID: 5914782
• PubChem ID: 45502851
• Update Time: 2025-06-08

3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea
• SR-01000924124-1
• SR-01000924124
• AKOS024516294
• VU0649511-1
• 1-(2-fluorophenyl)-3-[3-(6-methylpyridazin-3-yl)oxyphenyl]urea
• 1207053-64-2
• F5642-0002
• 3-(2-fluorophenyl)-1-{3-[(6-methylpyridazin-3-yl)oxy]phenyl}urea
• 1-(2-fluorophenyl)-3-(3-((6-methylpyridazin-3-yl)oxy)phenyl)urea

• Inchi： 1S/C18H15FN4O2/c1-12-9-10-17(23-22-12)25-14-6-4-5-13(11-14)20-18(24)21-16-8-3-2-7-15(16)19/h2-11H,1H3,(H2,20,21,24)
• InChI Key： LNZZJMXHOWOJMR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NC1C=CC=C(C=1)OC1=CC=C(C)N=N1)=O

Computed Properties

• Exact Mass: 338.11790390g/mol
• Monoisotopic Mass: 338.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea

Professional Introduction to 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea (CAS No. 1207053-64-2)

Compound with the CAS number 1207053-64-2 and the product name 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a fluorophenyl group, a methylpyridazine moiety, and a urea linkage, which collectively contribute to its distinct chemical properties and biological activities.

The fluorophenyl substituent in the molecule is particularly noteworthy. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. In this context, the presence of a fluorine atom in the aromatic ring can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of the drug. These characteristics make fluorinated compounds highly desirable in drug development, and the 2-fluorophenyl group in this compound is no exception.

The core of the molecule is the urea linkage, which serves as a crucial pharmacophore. Urea-based compounds have been extensively studied for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties. The urea group in 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea is connected to a phenyl ring that is further substituted with a methylpyridazine moiety. This combination of functional groups creates a complex molecular architecture that can interact with multiple biological targets.

The methylpyridazine component adds another layer of complexity to the compound's structure. Pyridazine derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of a methyl group at the 6-position of the pyridazine ring further modifies its electronic properties, potentially enhancing its interaction with biological targets. This feature makes 6-methylpyridazin-3-yl a valuable moiety for designing novel pharmaceutical agents.

The connectivity between the various functional groups in 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea is also critical for its biological activity. The urea linkage bridges the phenyl ring and the methylpyridazine moiety, creating a rigid structure that can optimize interactions with biological targets. This structural arrangement ensures that the compound can effectively engage with receptors or enzymes involved in disease pathways.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in cancer progression. The structural features of 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea make it a promising candidate for such applications. Studies have shown that compounds with similar structural motifs can inhibit key enzymes involved in cancer cell proliferation and survival. The combination of a fluorophenyl group, a methylpyridazine moiety, and a urea linkage may provide enhanced binding affinity and selectivity against these targets.

3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is essential for characterizing the compound's structure and purity. 3-(2-fluorophenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a fluorophenyl group, a methylpyridazine moiety, and a urea linkage creates a compound with distinct chemical properties and biological activities. Further research is warranted to fully explore its potential in drug development, particularly in areas such as oncology and inflammation management.